Cas no 878001-20-8 (2-Methyl-3-(trifluoromethyl)benzaldehyde)
878001-20-8 structure
Product Name:2-Methyl-3-(trifluoromethyl)benzaldehyde
CAS No:878001-20-8
MF:C9H7F3O
MW:188.146493196487
MDL:MFCD04116032
CID:93116
PubChem ID:3719148
Update Time:2025-09-28
2-Methyl-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3-(trifluoromethyl)benzaldehyde
- 2-METHYL-3-TRIFLUOROMETHYLBENZALDEHYDE
- Benzaldehyde, 2-methyl-3-(trifluoromethyl)-
- KSC496K1R
- CUQHTBQRXZCFTC-UHFFFAOYSA-N
- SBB090714
- CL8291
- 3978AC
- FCH1119843
- PC49261
- AX8219131
- ST24040835
- 2-Methyl-3-(trifluoromethyl)benzaldehyde, AldrichCPR
- 2-Methyl-3-(trifluoromethyl)benzaldehyde (ACI)
- Z1255373149
- CS-W016823
- 878001-20-8
- AKOS015956846
- DB-356162
- DTXSID50395473
- AS-46010
- SY102147
- SCHEMBL735425
- MFCD04116032
- EN300-316498
-
- MDL： MFCD04116032
- Inchi： 1S/C9H7F3O/c1-6-7(5-13)3-2-4-8(6)9(10,11)12/h2-5H,1H3
- InChI Key： CUQHTBQRXZCFTC-UHFFFAOYSA-N
- SMILES： O=CC1C(C)=C(C(F)(F)F)C=CC=1
Computed Properties
- Exact Mass: 188.04500
- Monoisotopic Mass: 188.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: No data available
- Melting Point: No data available
- Boiling Point: 197.1±35.0 °C at 760 mmHg
- Flash Point: 79.0±17.4 °C
- PSA: 17.07000
- LogP: 2.82630
- Sensitiveness: Air Sensitive
2-Methyl-3-(trifluoromethyl)benzaldehyde Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：UN 3276
- Hazard Category Code： 36/37/38-43-36-22
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Store at 4°C,-4At ℃Store…Better
2-Methyl-3-(trifluoromethyl)benzaldehyde Customs Data
- HS CODE：2913000090
- Customs Data：
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
2-Methyl-3-(trifluoromethyl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-GX272-1g |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 90% | 1g |
￥1194.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-GX272-200mg |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 90% | 200mg |
￥371.0 | 2022-02-28 | |
| Chemenu | CM308534-10g |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 95+% | 10g |
$409 | 2021-06-16 | |
| Fluorochem | 222758-1g |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 97% | 1g |
￡72.00 | 2022-03-01 | |
| Fluorochem | 222758-5g |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 97% | 5g |
￡112.00 | 2022-03-01 | |
| Alichem | A013007088-250mg |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 97% | 250mg |
$480.00 | 2023-08-31 | |
| Alichem | A013007088-500mg |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 97% | 500mg |
$863.90 | 2023-08-31 | |
| Alichem | A013007088-1g |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 97% | 1g |
$1475.10 | 2023-08-31 | |
| TRC | M332100-100mg |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 100mg |
$87.00 | 2023-05-17 | ||
| TRC | M332100-250mg |
2-Methyl-3-(trifluoromethyl)benzaldehyde |
878001-20-8 | 250mg |
$178.00 | 2023-05-17 |
2-Methyl-3-(trifluoromethyl)benzaldehyde Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
878001-20-8 (2-Methyl-3-(trifluoromethyl)benzaldehyde) Related Products
- 59664-42-5(2,4-Bis(trifluoromethyl)benzaldehyde)
- 447-61-0(2-(Trifluoromethyl)benzaldehyde)
- 244049-72-7(Benzaldehyde, (trifluoromethyl)-)
- 1261874-94-5(3-methyl-2-(trifluoromethyl)benzaldehyde)
- 395-64-2(2,5-Bis(trifluoromethyl)benzaldehyde)
- 477535-13-0(2,3-Bis(trifluoromethyl)benzaldehyde)
- 173040-45-4(Benzaldehyde, 2,4,6-tris(trifluoromethyl)-)
- 389130-36-3(Benzaldehyde, bis(trifluoromethyl)-)
- 118762-55-3(2,6-Bis(trifluoromethyl)benzaldehyde)
- 886502-76-7(5-Methyl-2-(trifluoromethyl)benzaldehyde)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk